27-Carboxy-7-keto Cholesterol 27-Carboxy-7-keto Cholesterol
Brand Name: Vulcanchem
CAS No.: 148988-30-1
VCID: VC0133164
InChI: InChI=1S/C27H42O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-22,24,28H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,24+,26+,27-/m1/s1
SMILES: CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula: C27H42O4
Molecular Weight: 430.6 g/mol

27-Carboxy-7-keto Cholesterol

CAS No.: 148988-30-1

Cat. No.: VC0133164

Molecular Formula: C27H42O4

Molecular Weight: 430.6 g/mol

* For research use only. Not for human or veterinary use.

27-Carboxy-7-keto Cholesterol - 148988-30-1

Specification

CAS No. 148988-30-1
Molecular Formula C27H42O4
Molecular Weight 430.6 g/mol
IUPAC Name (6R)-6-[(3S,8S,9S,10R,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7-oxo-1,2,3,4,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-methylheptanoic acid
Standard InChI InChI=1S/C27H42O4/c1-16(6-5-7-17(2)25(30)31)20-8-9-21-24-22(11-13-27(20,21)4)26(3)12-10-19(28)14-18(26)15-23(24)29/h15-17,19-22,24,28H,5-14H2,1-4H3,(H,30,31)/t16-,17?,19+,20-,21+,22+,24+,26+,27-/m1/s1
Standard InChI Key QOEPZHFZXUROGV-YYRFMTRJSA-N
Isomeric SMILES C[C@H](CCCC(C)C(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CC[C@@H](C4)O)C)C
SMILES CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(CCCC(C)C(=O)O)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator